2-(4-Chloro-2-nitrophenyl)ethanol
Cat. No. B1356051
M. Wt: 201.61 g/mol
InChI Key: ZLIUZAQTMIMCIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07012089B2
Procedure details
To a solution of 4-chloro-1-methyl-2-nitro-benzene (171.6 g, 0.5 mole) in DMSO (150 mL) was added paraformaldehyde (30.0 g, 1.0 mole), followed by potassium hydroxide (1.5 g, 0.027 mol) in ethanol (10 mL). The resulting reaction mixture was stirred at room temperature for six days and water (2 L) was added and the mixture neutralized with hydrochloric acid (2 N). The mixture was extracted with ethyl ether (2×1 L) and the combined organic layers were washed with water (1 L), saturated sodium chloride (1 L), dried (sodium sulfate) and concentrated to a yellow solid. Purification by flash column chromatography (silica gel, methylene chloride:hexanes 1:2) provided 63.0 g of the title compound as a yellow solid. 1H NMR (DMSO-d6): 7.90 δ (s, 1H); 7.50 δ (d, 1H); 7.36 δ (d, 1H); 3.90 δ (t, 2H); 3.15 δ (t, 2H); 1.50 δ (broad, 1H).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[C:4]([N+:9]([O-:11])=[O:10])[CH:3]=1.[CH2:12]=[O:13].O.Cl>CS(C)=O.C(O)C.[OH-].[K+]>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH2:12][OH:13])=[C:4]([N+:9]([O-:11])=[O:10])[CH:3]=1 |f:6.7|
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Inputs
Step One
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Name
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Quantity
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171.6 g
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Type
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reactant
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Smiles
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ClC1=CC(=C(C=C1)C)[N+](=O)[O-]
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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C=O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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2 L
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Type
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reactant
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Smiles
|
O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Five
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Name
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Quantity
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1.5 g
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Type
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catalyst
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Smiles
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[OH-].[K+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for six days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The resulting reaction mixture
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with ethyl ether (2×1 L)
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WASH
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Type
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WASH
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Details
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the combined organic layers were washed with water (1 L), saturated sodium chloride (1 L)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (sodium sulfate)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated to a yellow solid
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by flash column chromatography (silica gel, methylene chloride:hexanes 1:2)
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Outcomes
Product
Details
Reaction Time |
6 d |
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Name
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|
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Type
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product
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Smiles
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ClC1=CC(=C(C=C1)CCO)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 63 g | |
| YIELD: CALCULATEDPERCENTYIELD | 62.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
